Cas no 61657-98-5 (Tridecanoyl chloride, 13-bromo-)

• Product Name: Tridecanoyl chloride, 13-bromo-
• CAS No: 61657-98-5
• MF: C₁₃H₂₄BrClO
• MW: 311.686062812805
• CID: 471114
• PubChem ID: 12307007
• Update Time: 2025-04-19

Tridecanoyl chloride, 13-bromo- Chemical and Physical Properties

Names and Identifiers

• Tridecanoyl chloride, 13-bromo-
• 13-bromotridecanoyl chloride
• SCHEMBL13859605
• DTXSID00486820
• 61657-98-5

• Inchi： 1S/C13H24BrClO/c14-12-10-8-6-4-2-1-3-5-7-9-11-13(15)16/h1-12H2
• InChI Key： ZBNBVJGCQNWVOW-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCC(=O)Cl

Computed Properties

• Exact Mass: 310.07002
• Monoisotopic Mass: 310.06991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07